Cas no 2383443-66-9 (1-(2,4-Difluoro-3-iodophenyl)ethanone)

• Product Name: 1-(2,4-Difluoro-3-iodophenyl)ethanone
• CAS No: 2383443-66-9
• MF: C₈H₅F₂IO
• MW: 282.025981664658
• CID: 5076753
• Update Time: 2025-10-28

1-(2,4-Difluoro-3-iodophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Difluoro-3-iodophenyl)ethanone

• Inchi： 1S/C8H5F2IO/c1-4(12)5-2-3-6(9)8(11)7(5)10/h2-3H,1H3
• InChI Key： YTRMKLKHXHHRCT-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(C)=O)=C1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,4-Difluoro-3-iodophenyl)ethanone

1-(2,4-Difluoro-3-iodophenyl)ethanone: A Comprehensive Overview

1-(2,4-Difluoro-3-iodophenyl)ethanone, also known by its CAS number 2383443-66-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a fluorine-substituted phenyl ring and an ethanone functional group. The presence of iodine at the 3-position of the phenyl ring adds to its complexity and potential applications in various research domains.

Recent studies have highlighted the importance of 1-(2,4-Difluoro-3-iodophenyl)ethanone in drug discovery efforts, particularly in the development of kinase inhibitors and other bioactive molecules. The compound's ability to interact with specific protein targets makes it a valuable tool in understanding cellular signaling pathways and disease mechanisms. For instance, researchers have utilized this compound as a lead molecule in the design of novel anti-cancer agents, where its fluorinated structure contributes to enhanced pharmacokinetic properties.

In addition to its role in therapeutic development, 1-(2,4-Difluoro-3-iodophenyl)ethanone has also found applications in materials science. Its electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, facilitating its broader use in both academic and industrial settings.

The synthesis of 1-(2,4-Difluoro-3-iodophenyl)ethanone typically involves a multi-step process that includes nucleophilic aromatic substitution and ketone formation. The use of transition metal catalysts has significantly improved the yield and selectivity of these reactions, making the compound more accessible for large-scale production. Moreover, the compound's stability under various reaction conditions has made it a reliable building block for constructing more complex molecular architectures.

From an environmental standpoint, the handling and disposal of 1-(2,4-Difluoro-3-iodophenyl)ethanone must adhere to strict safety protocols due to its potential toxicity and environmental impact. Researchers are actively exploring greener synthesis routes and waste management strategies to minimize the ecological footprint associated with this compound's production and use.

In conclusion, 1-(2,4-Difluoro-3-iodophenyl)ethanone stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse scientific disciplines. As research continues to uncover new facets of this compound's properties and potential uses, it is poised to play an even more pivotal role in advancing both basic science and applied technologies.